1-[1-(3,4-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-1-ethanone

• IUPAC Name: 1-[1-(3,4-dichlorophenyl)triazol-4-yl]ethanone
• InChI: InChI=1S/C10H7Cl2N3O/c1-6(16)10-5-15(14-13-10)7-2-3-8(11)9(12)4-7/h2-5H,1H3
• InChI Key: BUQBFDFIHMHBJX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(N=N1)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C10H7Cl2N3O
• DSSTOX Substance ID: DTXSID801201764
• Molecular Weight: 256.08 g/mol
• CAS RN: 866135-79-7

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,3-triazole ring, possibly through a [3+2] cycloaddition reaction, a common method for synthesizing these types of rings. The 3,4-dichlorophenyl group could be introduced through electrophilic aromatic substitution or a similar reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,3-triazole ring and the 3,4-dichlorophenyl group. The electron-withdrawing nature of the ketone group and the chlorine atoms would likely have a significant effect on the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the 1,2,3-triazole ring, the 3,4-dichlorophenyl group, and the ketone group. The 1,2,3-triazole ring is generally stable but can participate in reactions with electrophiles or nucleophiles under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ketone group could increase its polarity, potentially affecting its solubility in different solvents.

Scientific Research Applications

Antifungal Activity

One of the prominent applications of this compound is in antifungal activities. A study by Ruan et al. (2011) highlights the synthesis of derivatives of this compound and their efficacy against various fungi like Gibberella zeae and Fusarium oxysporium. The antifungal potential is comparable to standard treatments like hymexazol.

Heme Oxygenase Inhibition

In medical research, particularly targeting heme oxygenases (HO-1 and HO-2), derivatives of this compound have shown promise. The study by Roman et al. (2010) focuses on designing selective inhibitors using derivatives with 3,4-dichlorophenyl moieties, highlighting their potential in pharmacological applications.

Structural Studies and Characterization

The compound and its derivatives are often subjects of structural and chemical analysis. For instance, Xu et al. (2005) conducted a study on the crystal structure of a related compound, providing insights into its molecular conformation and interactions.

Corrosion Inhibition

Interestingly, derivatives of this compound find applications in industrial chemistry as corrosion inhibitors. Jawad et al. (2020) discuss the synthesis of a derivative that acts as a corrosion inhibitor for mild steel in hydrochloric acid, highlighting its industrial relevance.

Antimycotic Activity

The antimycotic (anti-fungal) properties of similar compounds have been explored in pharmaceutical research. The study by Raga et al. (1992) synthesized derivatives showing preliminary antimycotic data, which could be useful in developing new antifungal agents.

Synthesis Processes

The synthesis processes of these compounds and their derivatives are of significant interest. Ji et al. (2017) describe an efficient method for synthesizing a derivative, highlighting its suitability for industrial application due to high yield and mild conditions.

Antimicrobial Activity

Derivatives of this compound have also been tested for their antimicrobial properties. Holla et al. (2005) synthesized triazole derivatives and screened them for antimicrobial activity, indicating their potential in developing new antimicrobial agents.

Anti-Inflammatory Activity

In the pharmaceutical industry, research into the anti-inflammatory properties of similar compounds is ongoing. Karande et al. (2017) synthesized derivatives and tested their anti-inflammatory activity, showing promising results compared to standard treatments.

Future Directions

The study of compounds containing 1,2,3-triazole rings is an active area of research due to their potential biological activities. Future research could explore the synthesis of this compound and its derivatives, their physical and chemical properties, and their potential biological activities.